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For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of data-driven research and development, the ability to
seamlessly connect to and integrate disparate data sources is paramount. CData Software
offers a suite of data connectivity solutions designed to address this challenge. This guide
provides an objective comparison of CData's product performance against alternatives, based
on available data.

A Note on Data Sources: Truly independent, third-party quantitative performance benchmarks
for CData products are not readily available in the public domain. The following analysis is
based on a combination of CData's own published research, qualitative user reviews from
reputable platforms, and feature comparisons with major competitors. While CData's internal
benchmarks provide specific metrics, they have not been independently verified. User reviews
offer valuable real-world insights but are subjective by nature. This guide aims to present a
balanced view by clearly sourcing all information.

Quantitative Data Summary
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The following tables summarize performance claims made by CData in their internal
benchmark tests.

Table 1: CData JDBC Driver for Snowflake Performance Benchmark[1]

Native Snowflake Competitor JDBC

Metric CData JDBC Driver . .
JDBC Driver Driver
Read Performance
592.83 seconds 809.82 seconds 863.63 seconds
(150M rows)
Write Performance 45% faster than Did not complete after

) Slower than CData
(1M rows) competitor 4 hours

Inconsistent, spikes to  Inconsistent, spikes to

CPU Usage (Read) Consistent ~10%
~20% ~20%

Java Heap Usage
(Read)

~1000 MB ~350 MB ~200 MB

Table 2: CData Sync Enhanced vs. Traditional Change Data Capture (CDC) Performance

Metric Enhanced CDC Traditional CDC

Replication Time (10,000

changes)

~9 times faster Baseline

Competitor Comparison Based on User Ratings

The following tables compare CData products with major competitors based on user-provided
ratings on G2. These ratings provide a general sense of user satisfaction across various
aspects of the products.

Table 3: CData Arc vs. MuleSoft Anypoint Platform (G2 User Ratings)[2]
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MuleSoft Anypoint

Feature CData Arc S
Data Exchange 9.5 9.4
APl Management 8.0 9.4
Application Integration 8.8 9.3
Quality of Support 9.0 8.2
Ease of Setup 8.8 8.6
Scalability 8.3 8.9

Table 4: CData Sync vs. MuleSoft Anypoint Platform (G2 User Ratings)[3]

MuleSoft Anypoint

Feature CData Sync
Platform
Real-Time Integration 8.8 8.9
Ease of Setup 8.9 8.6
Data Mapping 8.9 9.2
Scalability 8.3 8.9
Quality of Support 8.5 8.2
Table 5: CData vs. Informatica (Feature Comparison)[4]
Feature CData Sync Informatica
250+ sources, 20+ )
Connectors o <100 listed connectors
destinations
) ) ] GUI-based and Al-assisted
Transformation SQL and dbt (requires coding)

mapping

Target Audience

Broad, developer-friendly

Enterprise-focused
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Experimental Protocols

CData JDBC Driver for Snowflake Performance Benchmark Methodology[1]

» Objective: To compare the read and write performance of the CData JDBC Driver for
Snowflake against the native Snowflake driver and a competitor's driver.

e Environment: Java 8 update 333 with no maximum heap size.

o Read Test Data: The ORDERS table from the TPC-H schema in the
SNOWFLAKE_SAMPLE_DATA shared database, containing 150 million rows and 9 columns
(4.3 GB).

o Read Test Procedure: The same set of SQL queries with LIMIT clauses to vary the dataset
size were executed using each JDBC driver.

o Write Test Data: One million rows were inserted into a copy of the ORDERS table.

o Write Test Procedure: A Java program was used to insert the data in 100 batches of 10,000
rows each.

o Metrics Collected: Query execution time, CPU usage, and Java heap usage.
CData Sync Enhanced CDC Performance Benchmark Methodology

¢ Objective: To compare the replication performance of CData Sync's "Enhanced CDC" feature
with the traditional CDC feature.

o Environment: PostgreSQL as the data source and SQL Server as the destination.
e Procedure:
o Atable "Table A" was created and an initial replication of 50 records was performed.

o Alarge table "Table B" with 1 million records was created to simulate a delay in the
change tracking position.

o 10,000 new records were added to "Table A".
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o The time taken to replicate these 10,000 changes was measured for both traditional and

Enhanced CDC.

+ Key Differentiator: Enhanced CDC captures modified data in real-time and stores it in a
staging area within CData Sync, decoupling the change capture from the replication job
schedule. Traditional CDC identifies changes at the time of job execution.
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Caption: CData's Snowflake JDBC driver performance test workflow.
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Caption: CData Sync's Enhanced vs. Traditional CDC workflow.
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Caption: Logical workflow of CData's data connectivity solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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